Cas no 331979-97-6 (<br>2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbon itrile)

• Product Name: <br>2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbon itrile
• CAS No: 331979-97-6
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 3062222
• PubChem ID: 3165196
• Update Time: 2025-11-01

<br>2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbon itrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbon itrile
• CHEMBL2376884
• SCHEMBL14498359
• NSC-747500
• 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile
• 331979-97-6
• Oprea1_063018
• AKOS000720140
• 2-amino-4-(4-methoxyphenyl)-8-methyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• AKOS024307010
• ASN 00727645
• NSC747500
• AG-690/11837100
• Oprea1_337146
• 2-amino-4-(4-methoxyphenyl)-8-methyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile

• MDL： MFCD01140846
• Inchi： 1S/C18H19N3O/c1-11-4-3-5-14-16(12-6-8-13(22-2)9-7-12)15(10-19)18(20)21-17(11)14/h6-9,11H,3-5H2,1-2H3,(H2,20,21)
• InChI Key： DNDOHRFCVODJQJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C#N)=C(N)N=C2C=1CCCC2C

Computed Properties

• Exact Mass: 293.152812238Da
• Monoisotopic Mass: 293.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on <br>2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbon itrile

Introduction to 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile (CAS No. 331979-97-6)

2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile (CAS No. 331979-97-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, including an amino group, a methoxy-substituted phenyl ring, and a methyl group attached to the quinoline core. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile typically involves multi-step reactions, starting from readily available starting materials. The synthetic route often includes the formation of a key intermediate through condensation reactions, followed by cyclization and functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the preparation of this compound.

In terms of its biological activities, 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile has been studied for its potential as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

One of the notable studies on this compound was published in the Journal of Medicinal Chemistry in 2021. The study reported that 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile selectively targets the ATP-binding site of a specific protein kinase, thereby disrupting the signaling pathways that promote tumor growth. This selective targeting minimizes off-target effects and reduces potential side effects in patients.

Beyond its anticancer properties, 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile have also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a suitable candidate for further development as a therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and stability of 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile. One approach involves the use of prodrug strategies or nanotechnology-based delivery systems to enhance its delivery to target tissues while minimizing systemic exposure.

In conclusion, 2-Amino-4-(4-methoxy-phenyl)-8-methyl-5,6,7,8-tetrahydro-quinoline-3-carbonitrile (CAS No. 331979-97-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing treatments in oncology and other medical fields.